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Get Quote

Welcome to the Technical Support Center for autofluorescence reduction in imaging. This

resource is designed for researchers, scientists, and drug development professionals to

troubleshoot and resolve common issues with autofluorescence in their experiments.

Troubleshooting Guide
This guide addresses specific problems you may encounter with autofluorescence and

provides step-by-step solutions.
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Problem Potential Cause Suggested Solution

High background fluorescence

across the entire tissue

section, especially in the green

and red channels.

Fixation-induced

autofluorescence: Aldehyde

fixatives like formalin and

glutaraldehyde can react with

amines in the tissue to create

fluorescent products.[1][2] The

longer the fixation time and the

higher the concentration, the

stronger the autofluorescence.

1. Optimize Fixation: Reduce

fixation time to the minimum

required for adequate

preservation of tissue

morphology.[1][3] 2. Change

Fixative: If possible, switch to a

non-aldehyde fixative such as

ice-cold methanol or ethanol,

especially for cell surface

markers.[4] 3. Chemical

Quenching: Treat sections with

a reducing agent like Sodium

Borohydride after fixation to

reduce aldehyde-induced

fluorescence.[3][4][5]

Granular, punctate

autofluorescence, particularly

in aged tissues or long-lived

cells like neurons.

Lipofuscin: These are

autofluorescent granules of

protein and lipid that

accumulate in lysosomes.[1]

They have a broad emission

spectrum.

1. Sudan Black B Treatment:

Use a 0.1% solution of Sudan

Black B (SBB) in 70% ethanol

to quench lipofuscin

autofluorescence.[6][7][8] Be

aware that SBB can

sometimes introduce its own

background in the far-red

channel.[1] 2. Commercial

Quenching Reagents: Utilize

commercially available

reagents specifically designed

to reduce lipofuscin

autofluorescence, such as

TrueBlack® Lipofuscin

Autofluorescence Quencher.[9]

High background fluorescence

associated with connective

tissues.

Endogenous fluorophores:

Structural proteins like

collagen and elastin are

naturally fluorescent, typically

1. Spectral Separation: Use

fluorophores that are spectrally

distinct from collagen and

elastin emission. Far-red and
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emitting in the blue-green

region of the spectrum.[1]

near-infrared fluorophores are

often a good choice. 2.

Commercial Quenching Kits:

Employ a commercial kit like

the TrueVIEW™

Autofluorescence Quenching

Kit, which is effective against

autofluorescence from

collagen and elastin.[10]

Autofluorescence localized to

blood vessels or areas of

hemorrhage.

Red Blood Cells (RBCs): The

heme group in hemoglobin

within RBCs is a significant

source of autofluorescence.[1]

1. Perfusion: Before fixation,

perfuse the animal with

phosphate-buffered saline

(PBS) to remove blood from

the vasculature.[1] 2. Chemical

Treatment: If perfusion is not

possible, treat the tissue with

reagents like copper sulfate to

quench heme-related

autofluorescence.[3]

Weak specific signal, making it

difficult to distinguish from

background autofluorescence.

Low target antigen expression

or suboptimal staining

protocol.

1. Signal Amplification: Use

signal amplification

techniques, such as tyramide

signal amplification (TSA), to

enhance the specific signal. 2.

Antibody Titration: Optimize

the concentration of your

primary and secondary

antibodies to maximize the

signal-to-noise ratio. 3.

Brighter Fluorophores: Choose

brighter fluorophores with high

quantum yields to increase the

intensity of your specific signal.
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Q1: What is autofluorescence?

A1: Autofluorescence is the natural fluorescence emitted by biological samples from

endogenous fluorophores or as a result of the experimental procedures, such as fixation.[1]

This background fluorescence can interfere with the detection of your specific fluorescent

signal, leading to poor image quality and difficulty in data interpretation.

Q2: How can I determine if I have an autofluorescence problem?

A2: The best way to check for autofluorescence is to prepare a control slide that goes through

the entire staining procedure but without the addition of the primary and secondary antibodies.

If you observe fluorescence on this slide, it is due to autofluorescence.

Q3: What are the most common sources of autofluorescence?

A3: The most common sources include:

Fixation: Aldehyde fixatives like formalin and glutaraldehyde are a major cause.[1][2]

Endogenous Molecules: Naturally fluorescent molecules within the tissue, such as collagen,

elastin, lipofuscin, and the heme in red blood cells.[1]

Methodology: Heat and dehydration during sample processing can also increase

autofluorescence.[1][11]

Q4: Can I completely eliminate autofluorescence?

A4: While it may not be possible to eliminate autofluorescence entirely, it can be significantly

reduced to a level where it no longer interferes with your specific signal. A combination of

optimized protocols and the use of quenching agents is often the most effective approach.

Q5: Are there any imaging strategies to help with autofluorescence?

A5: Yes. If your microscope is equipped with spectral imaging capabilities, you can perform

spectral unmixing to computationally separate the autofluorescence spectrum from your

specific fluorophore spectra. Additionally, choosing fluorophores in the far-red or near-infrared
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range can help as endogenous autofluorescence is typically weaker at these longer

wavelengths.[3]

Quantitative Data on Autofluorescence Quenching
Agents
The efficacy of autofluorescence quenching agents can vary depending on the tissue type,

fixation method, and the source of autofluorescence. The following table summarizes available

data on the percentage reduction of autofluorescence for commonly used agents.
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Quenching
Agent

Target
Autofluoresce
nce

Tissue Type
Percentage
Reduction

Reference

Sudan Black B

(0.1% in 70%

Ethanol)

Lipofuscin,

General
Brain ~70-76% [12]

General
Kidney (frozen &

paraffin sections)

Effective

reduction
[8]

TrueBlack™

Lipofuscin

Autofluorescence

Quencher

Lipofuscin,

General
Adrenal Cortex 89-93%

General Myocardium

Outperforms

SBB in

preserving IF

signal

[13]

MaxBlock™

Autofluorescence

Reducing

Reagent Kit

General Adrenal Cortex 90-95%

TrueVIEW™

Autofluorescence

Quenching Kit

Aldehyde-

induced,

Collagen,

Elastin, RBCs

Pancreas,

Spleen

Significant

signal-to-noise

enhancement

[14]

Sodium

Borohydride

(1%)

Aldehyde-

induced

Formalin-fixed

tissue

Variable, can

sometimes

increase AF

[5][13]

Experimental Protocols
Protocol 1: Sodium Borohydride Treatment for
Aldehyde-Induced Autofluorescence
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This protocol is intended to reduce autofluorescence caused by aldehyde fixation.

Materials:

Sodium Borohydride (NaBH₄)

Phosphate-Buffered Saline (PBS), pH 7.4

Coplin jars

Procedure:

Deparaffinize and rehydrate tissue sections as per your standard protocol.

Freshly prepare a 1% (w/v) solution of Sodium Borohydride in PBS. Caution: Sodium

Borohydride is a strong reducing agent and should be handled with care. The solution will

bubble as hydrogen gas is released.[15]

Immerse the slides in the 1% Sodium Borohydride solution.

Incubate for 10 minutes at room temperature.[15]

Wash the slides thoroughly with three changes of PBS for 5 minutes each.

Proceed with your immunofluorescence staining protocol.

Protocol 2: Sudan Black B Treatment for Lipofuscin
Autofluorescence
This protocol is effective for reducing autofluorescence from lipofuscin granules.

Materials:

Sudan Black B (SBB)

70% Ethanol

Coplin jars
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Procedure:

Complete your immunofluorescence staining protocol, including the final washes after the

secondary antibody incubation.

Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure the SBB is fully

dissolved.

Immerse the slides in the 0.1% SBB solution.

Incubate for 5-10 minutes at room temperature.

Briefly rinse the slides in 70% ethanol to remove excess SBB.

Wash the slides thoroughly with PBS.

Mount the coverslip with an appropriate mounting medium.

Protocol 3: Vector® TrueVIEW™ Autofluorescence
Quenching Kit
This protocol is for a commercial kit effective against various sources of autofluorescence.

Materials:

Vector® TrueVIEW™ Autofluorescence Quenching Kit (contains Reagents A, B, and C)

PBS

Procedure:

Perform your complete immunofluorescence staining protocol.

Prepare the TrueVIEW™ quenching solution by mixing equal parts of Reagent A, Reagent B,

and Reagent C.[2][16]

After the final post-secondary antibody wash, remove excess buffer from the slides.
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Apply the TrueVIEW™ quenching solution to completely cover the tissue section.

Incubate for 2-5 minutes at room temperature.[2][16]

Wash the slides with PBS for 5 minutes.[2][16]

Mount with an antifade mounting medium.
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Caption: A generalized experimental workflow incorporating an autofluorescence quenching

step after immunofluorescent staining.

Troubleshooting Logic for High Background Fluorescence
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Caption: A decision tree for troubleshooting high background fluorescence caused by

autofluorescence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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